Cas no 22926-71-2 (Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-)

• Product Name: Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-
• CAS No: 22926-71-2
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• CID: 1412681
• PubChem ID: 763852
• Update Time: 2025-04-20

Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-
• Oprea1_066181
• STK087253
• Oprea1_446721
• CB00004
• SMR000070364
• SR-01000552257
• MLS-0025256.0001
• CL-75900
• cid_763852
• CHEMBL1487784
• 5-phenyl-3-(4-pyridyl)-1,2,4-oxadiazole
• HMS2329D15
• 8K-558S
• SMSF0009200
• AKOS000618651
• SR-01000552257-1
• 4-(5-phenyl-1,2,4-oxadiazol-3-yl)pyridine
• DB-112841
• 5-phenyl-3-pyridin-4-yl-1,2,4-oxadiazole
• CCG-33381
• BDBM93731
• 22926-71-2
• MLS000062089

• Inchi： 1S/C13H9N3O/c1-2-4-11(5-3-1)13-15-12(16-17-13)10-6-8-14-9-7-10/h1-9H
• InChI Key： KVLYQZJFVKRLHI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 223.07467
• Monoisotopic Mass: 223.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles